4-(Piperidine-1-carbonyl)benzoic acid

• IUPAC Name: 4-(piperidine-1-carbonyl)benzoic acid
• InChI: InChI=1S/C13H15NO3/c15-12(14-8-2-1-3-9-14)10-4-6-11(7-5-10)13(16)17/h4-7H,1-3,8-9H2,(H,16,17)
• InChI Key: CCQPDDNFTHQPCX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol

Description

“4-(Piperidine-1-carbonyl)benzoic acid” is a compound that belongs to the class of organic compounds known as phenylpiperidines. These are compounds containing a phenylpiperidine skeleton, which consists of a piperidine bound to a phenyl group.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular formula of “4-(Piperidine-1-carbonyl)benzoic acid” is C12H16BNO3. The carbon and oxygen in the carbonyl are both sp2 hybridized which give a carbonyl group a basic trigonal shape.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

Carboxylic acids are organic compounds which incorporate a carboxyl functional group, CO2H. The name carboxyl comes from the fact that a carbonyl and a hydroxyl group are attached to the same carbon.

Scientific Research Applications

Pharmaceutical Applications

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Drug Design

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Synthesis of Biologically Active Piperidines

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Protection of Carbonyl Compounds

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Anti-Cancer Therapeutics

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Modulation of Neurotransmission

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Mechanism of Action

Target of Action

Piperidine derivatives, which this compound is a part of, are known to be present in more than twenty classes of pharmaceuticals . They play a significant role in drug design and have various targets depending on their specific structures .

Mode of Action

Piperidine derivatives are known to interact with their targets in various ways, leading to different physiological effects .

Biochemical Pathways

Piperidine derivatives are known to affect various biochemical pathways, leading to different downstream effects .

Pharmacokinetics

The compound’s molecular weight is 23307 , which could potentially influence its bioavailability.

Result of Action

Piperidine derivatives are known to have various physiological effects depending on their specific structures .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 4-(Piperidine-1-carbonyl)benzoic acid. For instance, the compound should be stored in a sealed container in a dry room . This suggests that moisture and air exposure could potentially affect the compound’s stability and efficacy.

Safety and Hazards

It is recommended to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye when handling "4-(Piperidine-1-carbonyl)benzoic acid". Use of personal protective equipment and ensuring adequate ventilation is advised.

Future Directions

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Synthesis routes and methods

Procedure details

6 ml of piperidine was stirred in dichloromethane at 0° C., and a solution of 3 g (15 mmol) of monomethyl terephthalate chloride in dichloromethane was added to the resultant mixture. The temperature was elevated to room temperature, and they were stirred for 2 hours and then diluted with 1 N hydrochloric acid. After the extraction with dichloromethane, the organic layer was washed with saturated aqueous sodium hydrogencarbonate solution and then with saturated aqueous NaCl solution, and dried over anhydrous magnesium sulfate. The solvent was evaporated, and the residue was stirred in ethanol. 30 ml of 1 N aqueous sodium hydroxide solution was added to the resultant mixture, and they were stirred at room temperature overnight. The solvent was evaporated, and the reaction liquid was concentrated and then diluted with 1 N hydrochloric acid. After the extraction with ethyl acetate, the organic layer was washed with saturated aqueous NaCl solution and dried over anhydrous magnesium sulfate. The solvent was evaporated to obtain the title compound.